Cas no 420794-08-7 (rac-tert-butyl N-(1R,3R,4R)-4-hydroxy-3-methylcyclohexylcarbamate)

rac-tert-butyl N-(1R,3R,4R)-4-hydroxy-3-methylcyclohexylcarbamate structure
420794-08-7 structure
Product Name:rac-tert-butyl N-(1R,3R,4R)-4-hydroxy-3-methylcyclohexylcarbamate
CAS No:420794-08-7
MF:C12H23NO3
MW:229.315923929214
CID:5416701
PubChem ID:69148227
Update Time:2023-11-27

rac-tert-butyl N-(1R,3R,4R)-4-hydroxy-3-methylcyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]-, 1,1-dimethylethyl ester, rel-
    • 420794-08-7
    • SCHEMBL4693544
    • Z3378119616
    • EN300-26929751
    • rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate
    • rac-tert-butyl N-(1R,3R,4R)-4-hydroxy-3-methylcyclohexylcarbamate
    • Inchi: 1S/C12H23NO3/c1-8-7-9(5-6-10(8)14)13-11(15)16-12(2,3)4/h8-10,14H,5-7H2,1-4H3,(H,13,15)/t8-,9-,10-/m1/s1
    • InChI Key: SZVLDQVHEROQDA-OPRDCNLKSA-N
    • SMILES: O[C@@H]1CC[C@H](C[C@H]1C)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 229.16779360g/mol
  • Monoisotopic Mass: 229.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • Density: 1.04±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 344.9±31.0 °C(Predicted)
  • pka: 12.38±0.60(Predicted)

rac-tert-butyl N-(1R,3R,4R)-4-hydroxy-3-methylcyclohexylcarbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26929751-1g
rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate
420794-08-7 95%
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$1086.0 2023-09-11
Enamine
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rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate
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Enamine
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rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate
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rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate
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rac-tert-butyl N-[(1R,3R,4R)-4-hydroxy-3-methylcyclohexyl]carbamate
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